2-methoxy-4-{(E)-[2-(pyridin-3-ylcarbonyl)hydrazinylidene]methyl}phenyl 2,4-dichlorobenzoate

Specification

• CAS No.: 341984-17-6
• Molecular Formula: C21H15Cl2N3O4
• Molecular Weight: 444.3 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-(pyridine-3-carbonylhydrazinylidene)methyl]phenyl] 2,4-dichlorobenzoate
• Standard InChI: InChI=1S/C21H15Cl2N3O4/c1-29-19-9-13(11-25-26-20(27)14-3-2-8-24-12-14)4-7-18(19)30-21(28)16-6-5-15(22)10-17(16)23/h2-12H,1H3,(H,26,27)/b25-11+
• Standard InChI Key: AEJPGTBUDIYGSI-OPEKNORGSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CN=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CN=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Introduction

Synthesis and Preparation

The synthesis of this compound would likely involve a multi-step process, including the formation of the hydrazone linkage and the esterification of the phenol group with 2,4-dichlorobenzoic acid. A general approach might involve:

• Hydrazone Formation: Reaction of a pyridin-3-ylcarbonyl hydrazide with an appropriate aldehyde in the presence of an acid catalyst.

• Esterification: Reaction of the resulting hydrazone with 2,4-dichlorobenzoic acid or its activated derivatives (e.g., acid chloride) in the presence of a base.

Biological and Chemical Applications

While specific applications of 2-methoxy-4-{(E)-[2-(pyridin-3-ylcarbonyl)hydrazinylidene]methyl}phenyl 2,4-dichlorobenzoate are not detailed in the search results, compounds with similar structures are often explored for their potential biological activities, such as antimicrobial, antiviral, or anticancer properties. Additionally, they may serve as intermediates in the synthesis of more complex molecules.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table based on related compounds:

Property	Hypothetical Value	Notes
Molecular Weight	Approximately 450 g/mol	Estimated based on similar structures
Solubility in Water	Low (<1 mg/mL)	Typical for complex aromatic compounds
Melting Point	150-200°C	Estimated range for similar compounds
Stability	Sensitive to moisture and light	Common for hydrazones